Cas no 79916-76-0 (1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione)

• Product name: 1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione
• CAS No: 79916-76-0
• MF: C₁₆H₁₂O₇
• MW: 316.262285232544
• CID: 1799338

1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione Chemical and Physical Properties

Names and Identifiers

• 1,3,4,5-Tetrahydroxy-7-methoxy-2-methyl-9,10-anthracenedione
• Calyculactone

• Inchi： 1S/C16H12O7/c1-5-12(18)10-11(16(22)13(5)19)15(21)9-7(14(10)20)3-6(23-2)4-8(9)17/h3-4,17-19,22H,1-2H3
• InChI Key： GKPXVARAVCGVCC-UHFFFAOYSA-N
• SMILES： COC1C=C2C(C(C3C(C2=O)=C(O)C(C)=C(O)C=3O)=O)=C(O)C=1

Computed Properties

• Exact Mass: 316.058
• Monoisotopic Mass: 316.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones